Cas no 103204-31-5 (Prop-2-enyl 4-sulfamoylbenzoate)

• Product Name: Prop-2-enyl 4-sulfamoylbenzoate
• CAS No: 103204-31-5
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 1136286
• PubChem ID: 11536043
• Update Time: 2025-04-20

Prop-2-enyl 4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Prop-2-enyl 4-sulfamoylbenzoate
• CHEMBL381455
• 4-Sulfamoyl-benzoic acid allyl ester
• Benzoic acid, 4-(aminosulfonyl)-, 2-propenyl ester
• CHEBI:433733
• ACMC-20m632
• AGN-PC-00B3MN
• DNC012908
• CTK0G7183
• SureCN6705334
• allyl 4-(aminosulfonyl)benzoate
• CHEMBL381455; 4-Sulfamoyl-benzoic acid allyl ester; Benzoic acid, 4-(aminosulfonyl)-, 2-propenyl ester; CHEBI:433733; ACMC-20m632; AGN-PC-00B3MN; DNC012908; CTK0G7183; SureCN6705334; allyl 4-(aminosulfonyl)benzoate;
• DTXSID90468211
• 2-Propen-1-yl 4-(aminosulfonyl)benzoate
• 103204-31-5
• BDBM50175049
• VWKMDRWBZTWKNM-UHFFFAOYSA-N
• SCHEMBL6705334
• NYA4MVZ55P
• Benzoic acid, 4-(aminosulfonyl)-, 2-propen-1-yl ester

• Inchi： 1S/C10H11NO4S/c1-2-7-15-10(12)8-3-5-9(6-4-8)16(11,13)14/h2-6H,1,7H2,(H2,11,13,14)
• InChI Key： VWKMDRWBZTWKNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC=C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 241.04093
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46
• LogP: 2.45790